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Compound of Interest

Compound Name: Orientanol A

Cat. No.: B1159813 Get Quote

CAS Number: 190381-82-9[1][2][3][4]

Molecular Formula: C₂₁H₂₄O₇[2][3]

This technical guide provides an in-depth overview of Orientanol A, a flavonoid compound of

interest to researchers in drug discovery and development. The following sections detail its

chemical and physical properties, potential biological activities based on related compounds,

and hypothetical experimental protocols for its investigation.

Chemical and Physical Properties
Orientanol A is classified as an isoflavonoid.[2] Its fundamental properties are summarized in

the table below.
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Property Value Source

CAS Number 190381-82-9 [1][2][3][4]

Molecular Formula C₂₁H₂₄O₇ [2][3]

Molecular Weight 388.41 g/mol [2]

Chemical Class Flavonoids (Isoflavonoids) [1][2]

Natural Sources Erythrina species [2]

Solubility

Soluble in organic solvents

such as chloroform,

dichloromethane, ethyl

acetate, DMSO, and acetone.

[1][2]

Potential Biological Activities and Signaling
Pathways
While specific experimental data on the biological activities of Orientanol A is limited in the

public domain, studies on structurally similar isoflavonoids, such as Orientin, suggest potential

therapeutic applications. The following information is based on related compounds and should

be considered indicative rather than definitive for Orientanol A.

Anti-inflammatory Activity and the NF-κB Signaling
Pathway
Flavonoids structurally related to Orientanol A, such as Orientin, have been shown to exhibit

anti-inflammatory properties.[5] A key mechanism underlying these effects is the inhibition of

the Nuclear Factor-kappa B (NF-κB) signaling pathway.[2][5][6] NF-κB is a crucial transcription

factor that regulates the expression of pro-inflammatory cytokines and enzymes like COX-2

and iNOS.

The proposed mechanism involves the inhibition of IκBα phosphorylation and degradation,

which in turn prevents the nuclear translocation of the p65 subunit of NF-κB. This sequesters

NF-κB in the cytoplasm, preventing it from activating the transcription of inflammatory genes.
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Caption: Proposed NF-κB signaling pathway inhibition by Orientanol A.

Experimental Protocols
The following are detailed, hypothetical experimental protocols for investigating the biological

activities of Orientanol A. These are based on standard methodologies for similar compounds.

Antibacterial Activity Assay (Minimum Inhibitory
Concentration - MIC)
This protocol outlines the determination of the MIC of Orientanol A against a bacterial strain,

such as Methicillin-Resistant Staphylococcus aureus (MRSA), using the broth microdilution

method.

Workflow:

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Orientanol A: A Technical Guide for Researchers].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1159813#orientanol-a-cas-number-and-molecular-
formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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